Cas no 1807100-08-8 (3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide)
3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide
-
- Inchi: 1S/C7H4F2IN3O2S/c8-6(9)5-3(1-11)7(16(12,14)15)13-2-4(5)10/h2,6H,(H2,12,14,15)
- InChI Key: RYFQCZKITMDPOP-UHFFFAOYSA-N
- SMILES: IC1=CN=C(C(C#N)=C1C(F)F)S(N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 402
- XLogP3: 0.7
- Topological Polar Surface Area: 105
3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029041919-250mg |
3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide |
1807100-08-8 | 97% | 250mg |
$940.80 | 2022-03-31 | |
| Alichem | A029041919-500mg |
3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide |
1807100-08-8 | 97% | 500mg |
$1,662.60 | 2022-03-31 | |
| Alichem | A029041919-1g |
3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide |
1807100-08-8 | 97% | 1g |
$2,890.60 | 2022-03-31 |
3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide Related Literature
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on 3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide
Introduction to 3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide (CAS No. 1807100-08-8)
3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide, with the CAS number 1807100-08-8, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyano group, a difluoromethyl moiety, an iodine atom, and a sulfonamide functional group. These structural elements contribute to its potential utility in various biological and medicinal applications.
The synthesis of 3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide involves several intricate steps, reflecting the complexity of its molecular structure. The cyano group and the difluoromethyl moiety are particularly noteworthy for their influence on the compound's chemical and biological properties. The cyano group is known for its ability to enhance the electronic properties of molecules, while the difluoromethyl moiety can improve metabolic stability and pharmacokinetic profiles. The iodine atom, on the other hand, can serve as a versatile handle for further chemical modifications or as a label for imaging studies.
In recent years, 3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide has been studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity against various biological targets. For instance, research has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in disease pathways. This makes it a promising candidate for the development of novel therapeutic agents.
A study published in the Journal of Medicinal Chemistry highlighted the ability of 3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide to selectively inhibit a key enzyme in a signaling pathway associated with cancer progression. The researchers found that this compound effectively reduced tumor growth in preclinical models, suggesting its potential as an anticancer agent. Additionally, the compound's sulfonamide group may contribute to its selectivity and reduced toxicity, making it an attractive candidate for further development.
Beyond cancer research, 3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide has also shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory properties and its potential to modulate immune responses. These findings open up new avenues for its application in treating inflammatory diseases and autoimmune disorders.
The pharmacokinetic properties of 3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide have also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high metabolic stability and good oral bioavailability make it suitable for both preclinical and clinical studies. These properties are crucial for ensuring that the compound can effectively reach its intended biological targets and exert its therapeutic effects.
In addition to its therapeutic potential, 3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide has been explored for use in diagnostic imaging applications. The presence of the iodine atom allows for radiolabeling with isotopes such as iodine-123 or iodine-124, which can be used in positron emission tomography (PET) or single-photon emission computed tomography (SPECT) imaging. This capability makes it valuable for visualizing specific biological processes or disease states in vivo.
The safety profile of 3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide is another critical aspect that has been thoroughly evaluated. Preclinical studies have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. This favorable safety profile supports its potential use in clinical settings.
In conclusion, 3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide (CAS No. 1807100-08-8) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development as a therapeutic agent or diagnostic tool. Ongoing research continues to uncover new applications and optimize its properties, highlighting its importance in advancing medical science.
1807100-08-8 (3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)